Cas no 923094-53-5 (N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide
• CAS No: 923094-53-5
• MF: C₂₃H₂₀FN₃O₃S₂
• MW: 469.551606178284
• CID: 5498364
• Update Time: 2025-08-05

N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonyl-N-(pyridin-2-ylmethyl)butanamide
• Butanamide, N-2-benzothiazolyl-4-[(4-fluorophenyl)sulfonyl]-N-(2-pyridinylmethyl)-
• N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide

• Inchi： 1S/C23H20FN3O3S2/c24-17-10-12-19(13-11-17)32(29,30)15-5-9-22(28)27(16-18-6-3-4-14-25-18)23-26-20-7-1-2-8-21(20)31-23/h1-4,6-8,10-14H,5,9,15-16H2
• InChI Key： IWGVHHOLLLYNAZ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide

Introduction to N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide (CAS No. 923094-53-5)

N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 923094-53-5, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of extensive research and development. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its unique pharmacological properties.

The core structure of N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide incorporates a benzothiazole moiety, which is well-known for its presence in various bioactive molecules. Benzothiazole derivatives have been extensively studied for their potential antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 1,3-benzothiazol-2-yl group in this compound suggests that it may exhibit similar biological activities, although its specific effects are contingent upon further investigation.

Additionally, the compound features a 4-(4-fluorobenzenesulfonyl) group, which introduces a fluorine atom into the molecular framework. Fluorinated aromatic sulfonyl groups are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorine atom can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. This modification is particularly relevant in the development of drugs designed to target enzymes and receptors with high specificity.

The N-(pyridin-2-yl)methylbutanamide moiety further enriches the structural complexity of this compound. Pyridine derivatives are ubiquitous in pharmaceuticals, often serving as key pharmacophores due to their ability to interact with various biological systems. The butanamide group provides a hydrophobic anchor that can modulate solubility and bioavailability, while the pyridinyl moiety contributes to hydrogen bonding capabilities, which are crucial for receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide with greater accuracy. These computational methods have been instrumental in identifying novel drug candidates by simulating their interactions with biological targets such as enzymes and receptors. The integration of machine learning algorithms has further enhanced the precision of these predictions, allowing for more targeted experimental designs.

In the realm of drug discovery, the synthesis of heterocyclic compounds remains a cornerstone due to their diverse biological activities. The benzothiazole-pyridine scaffold found in N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide is particularly intriguing because it combines two pharmacologically relevant moieties into a single molecule. This dual functionality has the potential to yield compounds with enhanced therapeutic profiles, addressing multiple targets or exhibiting synergistic effects.

The fluorobenzenesulfonyl group not only contributes to structural diversity but also offers opportunities for fine-tuning pharmacokinetic properties. Fluorine substitution can influence lipophilicity, metabolic stability, and pharmacological efficacy. For instance, fluoroaryl sulfonyl groups have been shown to improve binding affinity by increasing hydrophobic interactions and reducing rotatable bonds. These characteristics make them valuable in designing molecules that require prolonged half-lives or improved membrane permeability.

Moreover, the pyridin-2-ylmethylbutanamide component suggests potential applications in central nervous system (CNS) drug development. Pyridine derivatives are frequently associated with compounds that modulate neurotransmitter systems, making them candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The butanamide moiety can serve as a pharmacophoric element that enhances blood-brain barrier penetration, an essential property for CNS drugs.

Current research trends indicate that multifunctional compounds are gaining prominence in drug development due to their ability to address complex diseases more effectively than single-target agents. N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. Such multifunctional approaches hold promise for developing treatments that target multiple pathways simultaneously, potentially leading to more comprehensive therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the complex framework efficiently while maintaining high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the benzothiazole and pyridine moieties.

Once synthesized, N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and confirm the presence of all intended functional groups. Additionally, X-ray crystallography may be employed to determine the precise three-dimensional arrangement of atoms within the molecule.

Evaluation of biological activity typically involves testing the compound against various cellular and biochemical assays to assess its interaction with potential targets. High-throughput screening (HTS) platforms have become indispensable in identifying lead compounds by rapidly testing large libraries against numerous biological assays. The results from these screens provide initial insights into the pharmacological potential of N-(1,3-benzothiazol-2-yl)-4-(4-fluorobenzenesulfonyl)-N-(pyridin-2-yl)methylbutanamide, guiding subsequent optimization efforts.

In conclusion, N-(1,3-benzothiazol - 2 - yl ) - 4 - ( 4 - fluorb enz ene sulfo n y l ) - N - ( p y ridi n - 2 - y l ) m eth y lm e than am ide (CAS No . 92309 4 - 53 - 5) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , incorporating both benzothiazole and pyridine moieties along with fluorinated aromatic sulfonyl groups , position it as a versatile scaffold for developing novel therapeutic agents . Continued investigation into its biological activities and potential clinical applications will be essential in determining its future role in medicine .